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Compound of Interest

Compound Name: Z-360

Cat. No.: B1260678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the common degradation and stability

issues encountered with Z-360 (also known as Nastorazepide), a selective, orally available

gastrin/cholecystokinin 2 (CCK-2) receptor antagonist. Proper handling and awareness of

potential stability issues are crucial for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What is Z-360 and what is its primary mechanism of action?

A1: Z-360, also known by its chemical name Nastorazepide, is a potent and selective

antagonist of the cholecystokinin-2 (CCK-2) receptor.[1][2] It is a 1,5-benzodiazepine

derivative.[2][3] Its mechanism of action involves binding to the CCK-2 receptor, thereby

preventing its activation by gastrin, a peptide hormone associated with the proliferation of

certain tumor cells.[2]

Q2: What are the general storage recommendations for Z-360?

A2: For optimal stability, Z-360 should be stored as a solid in a tightly sealed container in a

cool, shaded area. For solutions, it is recommended to prepare them freshly on the day of use

for in vivo experiments.[3] If preparing stock solutions in DMSO, be aware that moisture-

absorbing DMSO can reduce the solubility of the compound.[1]
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Q3: What are the known stability issues with compounds similar to Z-360?

A3: Z-360 is a 1,5-benzodiazepine derivative. Benzodiazepines as a class can be susceptible

to hydrolysis, particularly in acidic conditions.[4] This can lead to the formation of ring-opened

degradation products. In some cases, this degradation process can be reversible upon

neutralization.[4]

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of Z-360 in

experimental settings.
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Observed Issue Potential Cause
Troubleshooting Steps &

Recommendations

Inconsistent or lower-than-

expected activity in cell-based

assays.

Degradation of Z-360 in acidic

cell culture media.

- Prepare fresh solutions of Z-

360 for each experiment.-

Minimize the time Z-360 is in

acidic media before being

added to cells.- Consider a

buffer system to maintain a

neutral pH in your stock

solutions and final assay

conditions.- Perform a

concentration-response curve

with freshly prepared

compound to establish a

baseline.

Precipitation of Z-360 in

aqueous solutions.
Low aqueous solubility.

- Use a co-solvent such as

DMSO to prepare stock

solutions. MedChemExpress

suggests a solubility of 100

mg/mL in DMSO.[1]- For in

vivo studies, a suggested

solvent system is 10% DMSO

and 90% (20% SBE-β-CD in

saline).[3]- If precipitation

occurs during preparation,

gentle heating and/or

sonication can aid dissolution.

[3]

Variable results in animal

studies.

Inconsistent dosing solution

stability or preparation.

- Prepare dosing solutions

fresh daily.[3]- Ensure

complete dissolution of the

compound before

administration.- For oral

administration, be aware of the

potential for degradation in the
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acidic environment of the

stomach.

Appearance of unexpected

peaks in HPLC analysis of Z-

360 samples.

Chemical degradation of Z-

360.

- Protect solutions from light

and store at recommended

temperatures.- Analyze

samples promptly after

preparation.- If degradation is

suspected, perform a forced

degradation study (e.g.,

exposure to acid, base, heat,

light, and oxidation) to identify

potential degradation products

and develop a stability-

indicating HPLC method.[5][6]

Experimental Protocols
Forced Degradation Study Protocol (General Guidance)

Forced degradation studies are essential for identifying potential degradation products and

establishing the intrinsic stability of a drug substance.[5] An extent of degradation of

approximately 5-20% is generally considered suitable for most analytical methods.[6]
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Stress Condition Typical Experimental Setup

Acid Hydrolysis

Dissolve Z-360 in 0.1 M HCl and keep at room

temperature for several hours.[4] Monitor the

degradation over time by HPLC.

Base Hydrolysis
Dissolve Z-360 in 0.1 M NaOH and monitor at

room temperature.

Oxidation
Treat Z-360 solution with a suitable oxidizing

agent (e.g., 3% H₂O₂) at room temperature.

Thermal Stress
Expose solid Z-360 to elevated temperatures

(e.g., 60°C) for a defined period.

Photostability
Expose a solution of Z-360 to a calibrated light

source (e.g., ICH option 1 or 2).

Note: The specific conditions and time points should be optimized for Z-360 to achieve the

target degradation level.

Visualizations
CCK-2 Receptor Signaling Pathway

The binding of gastrin or cholecystokinin (CCK) to the CCK-2 receptor initiates a cascade of

intracellular signaling events. This G protein-coupled receptor (GPCR) primarily couples to Gαq

proteins, leading to the activation of Phospholipase C (PLC). PLC, in turn, hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C

(PKC). These signaling pathways ultimately influence cellular processes such as proliferation

and apoptosis.
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Z-360 Troubleshooting Logic

This workflow outlines a systematic approach to troubleshooting common issues encountered

during experiments with Z-360.
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Z-360 Experimental Troubleshooting
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Z-360 Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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